4-(3-Ethyl-1,2,4-oxadiazol-5-yl)oxan-4-amine;hydrochloride

• IUPAC Name: 4-(3-ethyl-1,2,4-oxadiazol-5-yl)oxan-4-amine;hydrochloride
• InChI: InChI=1S/C9H15N3O2.ClH/c1-2-7-11-8(14-12-7)9(10)3-5-13-6-4-9;/h2-6,10H2,1H3;1H
• InChI Key: LOEKLMPPRYTWEI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2(CCOCC2)N.Cl
• Molecular Formula: C9H16ClN3O2
• Molecular Weight: 233.69 g/mol
• CAS No.: 2241130-29-8

Description

“4-(3-Ethyl-1,2,4-oxadiazol-5-yl)oxan-4-amine;hydrochloride” is a compound that contains an oxadiazole ring, which is a five-membered heterocyclic ring containing an oxygen atom and two nitrogen atoms. The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The structures of two anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed. The InChI code for this compound is 1S/C12H19N3O3.ClH/c13-12 (3-7-17-8-4-12)11-14-10 (15-18-11)9-1-5-16-6-2-9;/h9H,1-8,13H2;1H.

Chemical Reactions Analysis

The reaction scope includes aryl, hetaryl, and cycloalkyl amidoxime and isatoic anhydrides with different substituents in the aromatic ring as well as at the amide N atom. Moreover, 1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. The molecular weight of the compound is 289.76.

Scientific Research Applications

Synthesis and Biological Evaluation

• A series of novel carbazole derivatives were synthesized, showcasing significant antibacterial and antifungal activity, as well as action against human breast cancer cell lines, highlighting the potential of oxadiazole derivatives in developing anticancer therapies (Sharma, Kumar, & Pathak, 2014).
• Research into thiazole synthesis involving oxadiazoles outlines novel chemical pathways, contributing to the synthetic chemistry field and potentially leading to new drug discoveries (Paepke, Reinke, Peseke, & Vogel, 2009).

Medicinal Chemistry Insights

• Oxadiazoles serve as bioisosteric replacements for ester and amide functionalities due to their unique chemical structure, showing differences in lipophilicity, metabolic stability, hERG inhibition, and aqueous solubility, favoring their medicinal applications (Boström, Hogner, Llinàs, Wellner, & Plowright, 2012).
• The 2D-QSAR study of novel 1,3,4-Oxadiazoles synthesized derivatives demonstrates a wide spectrum of activities including anti-inflammatory, which is pivotal for the development of new therapeutic agents (Somashekhar & Kotnal, 2020).

Mechanism of Action

Target of Action

activities .

Mode of Action

1,2,4-oxadiazoles generally work by interacting with their targets and causing changes that inhibit the function of the target .

Biochemical Pathways

1,2,4-oxadiazoles have been found to affect various pathways depending on their specific targets .

Result of Action

1,2,4-oxadiazoles generally work by inhibiting the function of their targets, which can lead to various effects depending on the specific target .

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. These compounds have potential applications in various fields including medicinal chemistry, development of energetic materials, fluorescent dyes, OLEDs, sensors, and insecticides.